![molecular formula C27H25ClN4O2 B2723875 1-(4-(4-chlorobenzamido)benzyl)-N-(4-isopropylphenyl)-1H-imidazole-4-carboxamide CAS No. 1251572-01-6](/img/structure/B2723875.png)
1-(4-(4-chlorobenzamido)benzyl)-N-(4-isopropylphenyl)-1H-imidazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(4-chlorobenzamido)benzyl)-N-(4-isopropylphenyl)-1H-imidazole-4-carboxamide, commonly known as CPI-455, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It is a potent and selective inhibitor of the histone methyltransferase G9a, which is involved in the regulation of gene expression. CPI-455 has shown promising results in preclinical studies and has the potential to be developed as a therapeutic agent for the treatment of cancer.
Scientific Research Applications
Antitumor Activity
Imidazole derivatives have been extensively studied for their antitumor properties. Compounds like bis(2-chloroethyl)amino derivatives of imidazole, benzimidazole, and other related structures have shown promise in the search for new antitumor drugs. These compounds have various biological activities, with some having progressed past preclinical testing stages due to their potential in combating different types of cancer (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).
Central Nervous System (CNS) Acting Drugs
Research has identified azole groups, including imidazoles, as significant in the treatment of Central Nervous System (CNS) diseases. With an increasing incidence of challenging new CNS diseases, there's a continuous need for synthesizing more potent CNS drugs. Azole compounds, including imidazoles, show a range of CNS effects, which could be harnessed for treating neurological disorders (Saganuwan, 2020).
Synthetic Chemistry and Pharmacology
Benzazoles and their derivatives, including imidazole-based compounds, play a significant role in medicinal chemistry due to their diverse biological activities. The synthesis of compounds with the guanidine moiety, including imidazole derivatives, has been targeted for developing compounds with therapeutic potential. These efforts underscore the importance of such molecules in creating new pharmacophores with cytotoxic, cell proliferation inhibitory, and angiogenesis and apoptosis-inducing capabilities (Rosales-Hernández, Mendieta-Wejebe, Tamay-Cach, & Cruz, 2022).
Antioxidant and Anti-inflammatory Agents
Research into benzofused thiazole derivatives highlights the pursuit of novel antioxidant and anti-inflammatory agents. These studies indicate the potential of structurally similar imidazole derivatives in contributing to the development of new therapeutic agents in these areas. The synthesis and in vitro evaluation of such compounds for their antioxidant and anti-inflammatory activities further emphasize the relevance of imidazole derivatives in medicinal chemistry (Raut et al., 2020).
properties
IUPAC Name |
1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]-N-(4-propan-2-ylphenyl)imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25ClN4O2/c1-18(2)20-7-13-24(14-8-20)31-27(34)25-16-32(17-29-25)15-19-3-11-23(12-4-19)30-26(33)21-5-9-22(28)10-6-21/h3-14,16-18H,15H2,1-2H3,(H,30,33)(H,31,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUPOGGLBSIODNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.